Cas no 131864-73-8 ((2S)-1-(2-methoxyphenyl)propan-2-ol)

(2S)-1-(2-methoxyphenyl)propan-2-ol structure
131864-73-8 structure
Product Name:(2S)-1-(2-methoxyphenyl)propan-2-ol
CAS No:131864-73-8
MF:C10H14O2
MW:166.216963291168
MDL:MFCD14705960
CID:4588321
PubChem ID:6951554
Update Time:2024-03-01

(2S)-1-(2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-(2-methoxyphenyl)propan-2-ol
    • (S)-1-(2-Methoxyphenyl)-2-propanol
    • MDL: MFCD14705960
    • Inchi: 1S/C10H14O2/c1-8(11)7-9-5-3-4-6-10(9)12-2/h3-6,8,11H,7H2,1-2H3/t8-/m0/s1
    • InChI Key: ROVATSABYKBNCG-QMMMGPOBSA-N
    • SMILES: O[C@@H](C)CC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 166.099379685g/mol
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5

(2S)-1-(2-methoxyphenyl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-89258-0.05g
(2S)-1-(2-methoxyphenyl)propan-2-ol
131864-73-8 95%
0.05g
$155.0 2023-09-01
Enamine
EN300-89258-0.1g
(2S)-1-(2-methoxyphenyl)propan-2-ol
131864-73-8 95%
0.1g
$232.0 2023-09-01
Enamine
EN300-89258-0.25g
(2S)-1-(2-methoxyphenyl)propan-2-ol
131864-73-8 95%
0.25g
$331.0 2023-09-01
Enamine
EN300-89258-0.5g
(2S)-1-(2-methoxyphenyl)propan-2-ol
131864-73-8 95%
0.5g
$524.0 2023-09-01
Enamine
EN300-89258-1.0g
(2S)-1-(2-methoxyphenyl)propan-2-ol
131864-73-8 95%
1.0g
$671.0 2023-02-11
Enamine
EN300-89258-2.5g
(2S)-1-(2-methoxyphenyl)propan-2-ol
131864-73-8 95%
2.5g
$1315.0 2023-09-01
Enamine
EN300-89258-5.0g
(2S)-1-(2-methoxyphenyl)propan-2-ol
131864-73-8 95%
5.0g
$1945.0 2023-02-11
Enamine
EN300-89258-10.0g
(2S)-1-(2-methoxyphenyl)propan-2-ol
131864-73-8 95%
10.0g
$2884.0 2023-02-11
Enamine
EN300-89258-1g
(2S)-1-(2-methoxyphenyl)propan-2-ol
131864-73-8 95%
1g
$671.0 2023-09-01
Enamine
EN300-89258-5g
(2S)-1-(2-methoxyphenyl)propan-2-ol
131864-73-8 95%
5g
$1945.0 2023-09-01
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd